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Compound of Interest

Compound Name: Trovafloxacin (Standard)

Cat. No.: B114552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview for researchers, scientists, and drug development

professionals on where to purchase Trovafloxacin analytical standard and outlines key

experimental protocols for its use. Trovafloxacin, a broad-spectrum fluoroquinolone antibiotic,

functions by inhibiting bacterial DNA gyrase and topoisomerase IV.[1] Although its use in

humans has been largely discontinued due to hepatotoxicity, it remains a valuable compound

for research purposes.[1]

Trovafloxacin Analytical Standard Suppliers
A critical step in any research involving Trovafloxacin is sourcing a high-purity analytical

standard. Several reputable suppliers offer this compound, often as Trovafloxacin mesylate.

The table below summarizes key quantitative data from various suppliers to facilitate

comparison.
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Supplier Product Name CAS Number
Molecular
Weight

Purity

Sigma-Aldrich

(via Fisher

Scientific)

Trovafloxacin

mesylate
147059-75-4 512.46 >98% (HPLC)[2]

Selleck

Chemicals

Trovafloxacin

Mesylate
147059-75-4 512.46

99.84% (HPLC)

[3][4]

Santa Cruz

Biotechnology

trovafloxacin

mesylate
147059-75-4 512.46 Not specified

Note: Pricing is subject to change and may require logging into the supplier's website.

Experimental Protocols
Accurate and reproducible experimental results rely on well-defined protocols. Below are

methodologies for two common analytical techniques for Trovafloxacin determination.

Reversed-Phase High-Performance Liquid
Chromatography (HPLC)
A validated HPLC method is crucial for the quantification of Trovafloxacin in biological samples.

[5]

Sample Preparation: Solid-phase extraction is employed to isolate Trovafloxacin from serum

and urine samples.[5]

Chromatographic Conditions:

Column: C18[5]

Mobile Phase: A mixture of 0.04 M H3PO4, acetonitrile, tetrabutylammonium hydroxide, and

0.005 M dibutylamine phosphate (D-4) reagent in a ratio of 83:16.85:0.05:0.1 (v/v), with a

final pH of 3.[5]

Detection: UV absorbance at 275 nm.[5]
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Internal Standard: A methyl derivative of Trovafloxacin.[5]

Performance:

Lower Limit of Quantification: 0.1 µg/mL[5]

Linearity: 0.1 to 20.0 µg/mL (r² = 0.9997)[5]

Recovery: >70%[5]

Precision: Intra-day and inter-day coefficients of variation are generally less than 5%.[5]

Solid-Phase Spectrofluorimetry
This method offers a sensitive alternative for determining trace amounts of Trovafloxacin.[6]

Methodology:

Trovafloxacin is fixed on Sephadex SP C-25 gel.[6]

The gel beads are packed into a 1 mm silica cell.[6]

The relative fluorescence intensity is measured directly using a solid-phase attachment.[6]

Instrumental Parameters:

Excitation Wavelength: 274 nm[6]

Emission Wavelength: 420 nm[6]

Performance:

Linear Range: 7–160 ng/mL (for a 500 mL sample volume)[6]

Detection Limit: 2 ng/mL[6]

Relative Standard Deviation: 1.2% (at 80 ng/mL)[6]

Experimental Workflow and Logical Relationships
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Visualizing the process of acquiring and utilizing an analytical standard can aid in planning and

execution. The following diagrams illustrate a typical workflow and the logical steps involved in

analytical method development.
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Workflow for acquiring and using an analytical standard.
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Logical steps in analytical method development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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